Cas no 2227867-95-8 ((1S)-2-amino-1-(2,4,5-trimethoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(2,4,5-trimethoxyphenyl)ethan-1-ol
• CAS No: 2227867-95-8
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5899298
• PubChem ID: 28743467
• Update Time: 2025-05-26

(1S)-2-amino-1-(2,4,5-trimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(2,4,5-trimethoxyphenyl)ethan-1-ol
• EN300-1810548
• 2227867-95-8

• Inchi： 1S/C11H17NO4/c1-14-9-5-11(16-3)10(15-2)4-7(9)8(13)6-12/h4-5,8,13H,6,12H2,1-3H3/t8-/m1/s1
• InChI Key： OJIBCXRMXJZCTR-MRVPVSSYSA-N
• SMILES： O[C@H](CN)C1C=C(C(=CC=1OC)OC)OC

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73.9Ų

Additional information on (1S)-2-amino-1-(2,4,5-trimethoxyphenyl)ethan-1-ol

Comprehensive Overview of (1S)-2-amino-1-(2,4,5-trimethoxyphenyl)ethan-1-ol (CAS No. 2227867-95-8)

The compound (1S)-2-amino-1-(2,4,5-trimethoxyphenyl)ethan-1-ol (CAS No. 2227867-95-8) is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 2,4,5-trimethoxyphenyl group and an amino alcohol moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for drug development targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like (1S)-2-amino-1-(2,4,5-trimethoxyphenyl)ethan-1-ol has surged, driven by advancements in asymmetric synthesis and personalized medicine. This compound’s CAS No. 2227867-95-8 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and drug discovery. Its applications extend to the development of enzyme inhibitors and receptor modulators, aligning with current trends in precision therapeutics.

The 2,4,5-trimethoxyphenyl group in this molecule is particularly noteworthy for its electron-rich aromatic system, which enhances binding affinity to biological targets. Coupled with the amino alcohol functionality, this structure enables interactions with proteins and enzymes involved in signal transduction pathways. Such properties are pivotal for designing next-generation pharmaceuticals, especially in oncology and neurology, where small-molecule drugs are gaining traction.

From a synthetic perspective, (1S)-2-amino-1-(2,4,5-trimethoxyphenyl)ethan-1-ol is often prepared via asymmetric reduction or resolution techniques, ensuring high enantiomeric purity. This aligns with the growing emphasis on green chemistry and sustainable manufacturing processes. Researchers are also exploring its use in catalysis and bioconjugation, further expanding its utility in interdisciplinary fields.

As the scientific community continues to investigate CAS No. 2227867-95-8, its role in structure-activity relationship (SAR) studies becomes increasingly prominent. The compound’s ability to serve as a molecular scaffold for optimizing pharmacokinetic properties underscores its importance in modern drug design. With the rise of AI-driven drug discovery, this molecule is poised to play a key role in virtual screening and de novo synthesis pipelines.

In conclusion, (1S)-2-amino-1-(2,4,5-trimethoxyphenyl)ethan-1-ol represents a versatile and high-value compound in contemporary research. Its CAS No. 2227867-95-8 is a gateway to innovative therapeutic solutions, addressing unmet medical needs through cutting-edge science. Whether in academia or industry, this molecule continues to inspire breakthroughs at the intersection of chemistry and biology.